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Compound of Interest

Compound Name: (-)-Erinacin A

Cat. No.: B1144756 Get Quote

Application Notes and Protocols for (-)-Erinacin
A
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical information for the analysis

and biological investigation of (-)-Erinacin A, a key bioactive compound isolated from the

mycelia of Hericium erinaceus.

Analytical Standards and Reference Materials
(-)-Erinacin A (CAS No: 156101-08-5) is a cyathane diterpenoid with a molecular formula of

C₂₅H₃₆O₆ and a molecular weight of 432.55 g/mol . For quantitative analysis, it is imperative to

use a well-characterized reference standard. Commercially available standards should be

accompanied by a Certificate of Analysis (CoA) specifying purity, typically ≥95%, as determined

by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Storage and Handling: (-)-Erinacin A is typically supplied as a solid. It should be stored at

-20°C and protected from light. For experimental use, stock solutions can be prepared in

solvents such as methanol or acetonitrile and stored at -20°C for short periods.
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Accurate quantification of (-)-Erinacin A in various matrices is crucial for research and

development. Below are detailed protocols for HPLC-UV and LC-MS/MS methods.

High-Performance Liquid Chromatography (HPLC-UV)
Method
This method is suitable for the quantification of (-)-Erinacin A in raw materials, extracts, and

finished products.

Experimental Workflow: HPLC-UV Analysis of (-)-Erinacin A

Sample Preparation

HPLC-UV Analysis Data Analysis

Sample (e.g., Mycelia Extract) Extraction with 70% Ethanol Filtration (0.45 µm filter)

HPLC System C18 Column
Injection

UV Detector (210 nm)Mobile Phase (Acetonitrile/Water) Chromatogram Acquisition Quantification using Calibration Curve
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Caption: Workflow for the quantitative analysis of (-)-Erinacin A using HPLC-UV.

Instrumentation and Conditions:
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Parameter Specification

HPLC System Agilent 1260 Infinity II or equivalent

Column
C18 reverse-phase column (e.g., 4.6 x 250 mm,

5 µm)

Mobile Phase
Isocratic elution with Acetonitrile and Water

(e.g., 70:30, v/v)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 25°C

UV Detection 210 nm

Reference Standard (-)-Erinacin A, ≥95% purity

Protocol:

Standard Preparation: Prepare a stock solution of (-)-Erinacin A reference standard in

methanol (e.g., 1 mg/mL). From the stock solution, prepare a series of calibration standards

ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation:

For solid samples (e.g., mycelia powder), accurately weigh about 1 g of the homogenized

sample.

Extract with a suitable solvent, such as 70% ethanol, using ultrasonication for 30 minutes.

Centrifuge the extract at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.45 µm syringe filter prior to injection.

Analysis: Inject the prepared standards and samples into the HPLC system.

Quantification: Construct a calibration curve by plotting the peak area against the

concentration of the standards. Determine the concentration of (-)-Erinacin A in the samples
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by interpolating their peak areas on the calibration curve.

Method Validation Parameters:

Parameter Typical Value

Linearity (R²) > 0.999

Limit of Detection (LOD) ~0.1 µg/mL

Limit of Quantification (LOQ) ~0.5 µg/mL

Precision (%RSD) < 2%

Accuracy (Recovery) 95 - 105%

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Method
This method offers higher sensitivity and selectivity, making it ideal for quantifying (-)-Erinacin
A in complex biological matrices like plasma, cerebrospinal fluid, and tissue homogenates.[1]

[2]

Experimental Workflow: LC-MS/MS Analysis of (-)-Erinacin A
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Sample Preparation

LC-MS/MS Analysis Data Analysis

Biological Sample (e.g., Plasma) Protein Precipitation (Acetonitrile) Centrifugation Collect Supernatant

LC-MS/MS System C18 Column
Injection

Triple Quadrupole MSGradient Elution MRM Data Acquisition Quantification vs. Internal Standard

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm

Nucleus

(-)-Erinacin A

Keap1

Inhibition

Nrf2

Inhibition

Nrf2

Translocation

ARE (Antioxidant
Response Element)

Binding

Antioxidant & Cytoprotective Genes
(e.g., HO-1, SOD)

Transcription

Neuroprotection
(Reduced Oxidative Stress)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extrinsic Pathway

Intrinsic Pathway

(-)-Erinacin A

JNK/p300/NF-κB

ActivationBcl-2, Bcl-xL

Inhibition

Bax

Activation

Death Receptors (TNFR, Fas)

Upregulation

Caspase-8

Activation

Caspase-3

Activation

Mitochondrion

Inhibition Activation

Cytochrome c

Release

Caspase-9

Activation

Activation

Apoptosis

Execution

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1144756?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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